Ningalin B
Overview
Description
Ningalin B is a natural product found in Didemnum with data available.
Scientific Research Applications
P-Glycoprotein Inhibitors in Cancer Treatment :
- Ningalin B analogues have been synthesized and evaluated for their ability to modulate P-glycoprotein (P-gp) activity in human breast cancer and leukemia cell lines. Certain analogues, like compounds 19 and 20, are identified as potent P-gp inhibitors, suggesting potential use in overcoming drug resistance in cancer cells (Yang et al., 2014).
- Further studies extend this by synthesizing 25 new ningalin B analogues and testing their P-gp modulating activity, identifying compound 23 as the most potent P-gp modulator (Yang et al., 2017).
Synthesis and MDR Reversal Agents :
- A total synthesis of ningalin B was achieved using a heterocyclic azadiene Diels-Alder strategy. This approach was well-suited for constructing the densely functionalized pyrrole core found in ningalin B. The synthesized product and intermediates were found to reverse multidrug-resistant (MDR) phenotypes, making them potent MDR reversal agents (Boger et al., 2000).
Application in Neurodegenerative Diseases :
- Screening for inhibitors of neurodegenerative disease kinase targets identified ningalins as potent and broad inhibitors across key kinases. Ningalins showed significant inhibition, suggesting potential applications in treating neurodegenerative diseases (Plisson et al., 2012).
Chemical Synthesis for Medical Applications :
- Other studies have focused on efficient and concise syntheses of ningalin B, which is crucial for its potential therapeutic applications. These syntheses involve innovative strategies like one-pot processes and regioselective synthesis (Wu et al., 2019), (Kumar et al., 2019).
properties
Product Name |
Ningalin B |
|---|---|
Molecular Formula |
C25H19NO8 |
Molecular Weight |
461.4 g/mol |
IUPAC Name |
1-(3,4-dihydroxyphenyl)-3-[2-(3,4-dihydroxyphenyl)ethyl]-7,8-dihydroxychromeno[3,4-b]pyrrol-4-one |
InChI |
InChI=1S/C25H19NO8/c27-16-3-1-12(7-18(16)29)5-6-26-11-15(13-2-4-17(28)19(30)8-13)23-14-9-20(31)21(32)10-22(14)34-25(33)24(23)26/h1-4,7-11,27-32H,5-6H2 |
InChI Key |
KXHHKZGXANWIJQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CCN2C=C(C3=C2C(=O)OC4=CC(=C(C=C43)O)O)C5=CC(=C(C=C5)O)O)O)O |
synonyms |
ningalin B ningalin-B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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